![molecular formula C14H12N2O2S2 B6475917 N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1,2-oxazole-5-carboxamide CAS No. 2640972-33-2](/img/structure/B6475917.png)
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1,2-oxazole-5-carboxamide
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Overview
Description
2,2’-Bithiophene is an organic compound that is a colorless solid, although commercial samples are often greenish . It is the most common of the three isomers with the formula (C4H3S)2 . Oxazole is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring.
Synthesis Analysis
2,2’-Bithiophene is typically prepared by cross-coupling starting from 2-halo thiophenes . In a study, 2,2’-Bithiophene and thieno [3,2-b]thiophene were polymerized separately with bis (2,3-dialkylthienyl)benzo [1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT .Molecular Structure Analysis
X-ray crystallography shows that the two rings of 2,2’-Bithiophene are coplanar . This is unlike the situation for biphenyl .Chemical Reactions Analysis
In a comparative study, 2,2’-Bithiophene and thieno [3,2-b]thiophene were polymerized separately with bis (2,3-dialkylthienyl)benzo [1,2-b:4,5-b’]dithiophene by Stille coupling reactions .Physical And Chemical Properties Analysis
2,2’-Bithiophene has a molar mass of 166.26 g·mol−1, appears as colorless crystals, has a density of 1.44 g/cm3, a melting point of 31.1 °C, and a boiling point of 260 °C .Scientific Research Applications
Perovskite Solar Cells
This compound, which is a derivative of 2,2’-bithiophene, has been studied for its potential use as a hole transport material (HTM) in perovskite solar cells (PSCs) . The study used Density Functional Theory (DFT) and Time Dependent DFT (TD-DFT) methods to examine seven novel HTMs based on the 2,2’-bithiophene core . The results showed that these molecules displayed a lower band gap and greater λ max compared to the model molecule . This suggests that they could be excellent candidates for use in PSCs .
Organic Field-Effect Transistors
Another application of this compound is in the creation of organic field-effect transistors (OFETs) . A study compared polymers based on 2,2’-bithiophene and thieno[3,2-b]thiophene for OFET applications . The polymers showed band gaps about 1.90 eV and the highest occupied molecular orbital (HOMO) energy levels below -5.20 eV . The investigation of thin-film microstructures and morphologies showed that the films had more uniform surface and better crystalline quality .
Electrochromic Devices
Although not directly related to the compound , a study on electrosynthesis of copolymers based on 1,3,5-Tris (N-Carbazolyl) benzene and 2,2’-bithiophene showed potential for use in electrochromic devices . This suggests that derivatives of 2,2’-bithiophene could also have potential applications in this area.
Mechanism of Action
Target of Action
Compounds based on the 2,2’-bithiophene core have been studied for their potential use as hole-transport materials (htms) for perovskite solar cells (pscs) .
Mode of Action
It’s known that 2,2’-bithiophene-based compounds can act as effective photo-electrocatalysts for the hydrogen evolution reaction . The underlying mechanism of this catalysis remains unknown .
Biochemical Pathways
It’s known that 2,2’-bithiophene-based compounds can be involved in photo-electrochemical reactions .
Pharmacokinetics
2,2’-bithiophene is known to be insoluble in water , which could impact the bioavailability of the compound.
Result of Action
Compounds based on the 2,2’-bithiophene core have been shown to display a lower band gap and greater λ max in dimethylformamide solvent compared to the model molecule . This suggests that these compounds could have potential applications in the field of photovoltaics .
Action Environment
The action of N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-1,2-oxazole-5-carboxamide can be influenced by various environmental factors. For instance, the efficiency of 2,2’-bithiophene-based compounds as photo-electrocatalysts can be affected by light exposure . Additionally, the solubility of the compound in different solvents can impact its bioavailability .
Future Directions
In a recent study, seven novel hole-transport materials (HTMs) based on the 2,2’-bithiophene core were theoretically examined for future use as HTMs for perovskite solar cells (PSCs) . This suggests that derivatives of 2,2’-bithiophene could have potential applications in the field of solar energy .
properties
IUPAC Name |
N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S2/c17-14(11-6-8-16-18-11)15-7-5-10-3-4-13(20-10)12-2-1-9-19-12/h1-4,6,8-9H,5,7H2,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFWDRZOQTVOOMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(S2)CCNC(=O)C3=CC=NO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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